Cas no 1029-62-5 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-)

• Product Name: 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
• CAS No: 1029-62-5
• MF: C₁₂H₁₁N₅O₂
• MW: 257.248041391373
• CID: 144380
• PubChem ID: 100380
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
• 1,3-dimethyl-8-pyridin-3-yl-7H-purine-2,6-dione
• 8-(3-Pyridyl)theophyline
• 1,3-dimethyl-8-pyridin-3-yl-3,7(9)-dihydro-purine-2,6-dione
• 8-(3 pyridyl)-theophyllin
• 8-(3-Pyridyl)theophylline
• 8-(pyridin-3-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-< 3-Pyridyl> -theophyllin
• 8-< Pyridyl-(3)> -theophyllin
• 8-Pyridyl-(3)-theophyllin
• BRN 0621137
• NSC292894
• STK658653
• Theophylline, 8-(3-pyridyl)-
• 1,3-Dimethyl-8-(pyridin-3-yl)-1H-purine-2,6(3H,7H)-dione
• CHEMBL368473
• AKOS005588736
• NSC 292894
• 8-beta-Pyridyltheophylline
• 1029-62-5
• SMR000043484
• AKOS032384986
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(3-pyridinyl)-
• 8-beta-Piridilteofillina [Italian]
• DTXSID00145561
• MLS000081322
• HMS2402O06
• 8-beta-Piridilteofillina
• BDBM50025703
• 1,3-Dimethyl-8-pyridin-3-yl-3,7-dihydro-purine-2,6-dione
• NSC-292894
• SCHEMBL25090490

• Inchi： 1S/C12H11N5O2/c1-16-10-8(11(18)17(2)12(16)19)14-9(15-10)7-4-3-5-13-6-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： XUYWNICQFANXQY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(C3C=NC=CC=3)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 257.09143
• Monoisotopic Mass: 257.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 552.8°C at 760 mmHg
• Flash Point: 288.1°C
• Refractive Index: 1.645
• PSA: 82.19
• LogP: 0.02230